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Compound of Interest

Compound Name: MBP Ac1-9 (4Y)

Cat. No.: B15598907

Get Quote

For Research Use Only. Not for drug, household, or other uses.

This document provides essential safety and logistical information for the proper handling and

disposal of the synthetic peptide MBP Ac1-9 (4Y). The following procedures are based on

general laboratory safety guidelines for non-hazardous research-grade peptides. Researchers

must consult and adhere to their institution's specific waste disposal protocols and local

regulations. A specific Safety Data Sheet (SDS) for MBP Ac1-9 (4Y) may be available from the

vendor and should be consulted for detailed information.

Immediate Safety and Handling Protocols
Before any handling or disposal procedures, it is crucial to adhere to standard laboratory safety

practices. Personal Protective Equipment (PPE) is mandatory.

Gloves: Wear chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they

become contaminated.[1]

Eye Protection: Safety goggles or a face shield must be worn to protect against accidental

splashes.[1]

Lab Coat: A buttoned lab coat is required to protect skin and clothing from contact.[1]
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Respiratory Protection: When handling the lyophilized powder, which can easily become

airborne, work in a fume hood or biosafety cabinet to prevent inhalation.[1]

Confine all handling of the peptide to a designated and organized laboratory area to prevent

cross-contamination.[1] Use fresh, sterile equipment for each step.[1]

Quantitative Data
The following table summarizes the key quantitative data for MBP Ac1-9 (4Y).

Property Value

Molecular Weight 1,133.22 g/mol

Long-term Storage (Lyophilized) Recommended at -20°C or colder.

Short-term Storage (In Solution)
Aliquots can be stored at -20°C or colder. Avoid

repeated freeze-thaw cycles.

Disposal Procedures
Disposal of research peptides must comply with local, state, and federal regulations. Never

dispose of peptides in regular trash or down the drain without appropriate treatment and

institutional approval.[1]

Step-by-Step Disposal Protocol
1. Waste Segregation:

Collect all waste contaminated with MBP Ac1-9 (4Y) in designated, clearly labeled

hazardous or chemical waste containers.[1][2] Do not mix with other waste streams unless

permitted by your institution's Environmental Health & Safety (EHS) department.[3]

2. Liquid Waste Disposal:

For liquid waste containing MBP Ac1-9 (4Y), chemical inactivation is the recommended first

step to denature the peptide and render it biologically inactive.[2]
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Inactivation: In a chemical fume hood, add the liquid peptide waste to a 10% bleach

solution (to a final concentration of 0.5-1.0% sodium hypochlorite) or 1 M sodium

hydroxide (NaOH) at a 1:10 waste-to-inactivation solution ratio.[2] Allow a minimum

contact time of 30-60 minutes.[2]

Neutralization: If a strong acid or base was used for inactivation, neutralize the solution to

a pH between 6.0 and 8.0.[3] For basic solutions, slowly add a weak acid. For acidic

solutions, add sodium bicarbonate or another weak base.[2]

Final Disposal: After inactivation and neutralization, the solution may be permissible for

drain disposal with copious amounts of water, but only if this complies with your local

wastewater regulations and has been approved by your institution's EHS department.[2]

Otherwise, collect the treated liquid waste in a labeled hazardous waste container.

3. Solid Waste Disposal:

Place all solid waste contaminated with the peptide, such as empty vials, pipette tips, and

gloves, into a designated and clearly labeled, leak-proof hazardous waste container.[2]

Store the sealed container in a designated hazardous waste accumulation area.[2]

Arrange for pickup and disposal by your institution's certified hazardous waste management

service.[2]
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Caption: Disposal workflow for MBP Ac1-9 (4Y) waste.
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Experimental Protocols
MBP Ac1-9 (4Y) is a synthetic peptide used in immunology research, particularly in studies of

autoimmune diseases like multiple sclerosis. It functions by forming a complex with the MHC

class II molecule I-Au, which then activates specific T cell receptors.[4]

Induction of Experimental Autoimmune
Encephalomyelitis (EAE)
EAE is a widely used animal model for multiple sclerosis. The following is a general protocol for

inducing active EAE in mice with a myelin peptide.

Materials:

MBP Ac1-9 (4Y) peptide

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

Pertussis toxin (PTX)

Phosphate-buffered saline (PBS)

Appropriate mouse strain (e.g., SJL or C57BL/6, depending on the specific peptide and

research goal)[4][5]

Procedure:

Prepare the Emulsion: Emulsify the MBP Ac1-9 (4Y) peptide in CFA. The final concentration

of the peptide and M. tuberculosis will depend on the specific mouse strain and desired

disease severity.[4] For example, a single immunization might use 50-100 nmol of peptide.[4]

Immunization: Subcutaneously inject the emulsion into the flanks of the mice.[5]

Administer Pertussis Toxin: Administer PTX intraperitoneally (i.p.) on the day of immunization

and again two days later.[4] PTX is often required to induce severe and reliable EAE.[4]

Monitor Disease Progression: Monitor the mice daily for clinical signs of EAE, such as tail

limpness, hind limb weakness, and paralysis, and score them on a standardized scale.[6]
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T-Cell Activation Assay
This assay measures the response of T-cells to a specific antigen.

Materials:

MBP Ac1-9 (4Y) peptide

Peripheral blood mononuclear cells (PBMCs) or splenocytes containing antigen-presenting

cells (APCs) and T-cells

Cell culture medium (e.g., RPMI)

Flow cytometer and appropriate antibodies (e.g., anti-CD3, CD4, CD8, and activation

markers like IFN-gamma, TNF-alpha)[7]

Procedure:

Prepare Cells: Isolate PBMCs or splenocytes from a previously immunized or naive animal.

Peptide Stimulation: Culture the cells in the presence of MBP Ac1-9 (4Y) at a predetermined

optimal concentration (e.g., a final concentration of ≥ 1 µg/mL per peptide is generally

recommended for antigen-specific stimulation).[7] Include positive (e.g., PMA/Ionomycin)

and negative (e.g., vehicle control) controls.[7]

Incubation: Incubate the cells for a period sufficient to allow for T-cell activation and cytokine

production (e.g., 24-72 hours).

Analysis: Harvest the cells and stain them with fluorescently labeled antibodies against cell

surface markers and intracellular cytokines.

Data Acquisition: Analyze the stained cells using a flow cytometer to quantify the percentage

of activated, antigen-specific T-cells.[7]

Signaling Pathway
The primary mechanism of action for MBP Ac1-9 (4Y) involves its presentation by antigen-

presenting cells (APCs) to T-cells.
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Caption: MBP Ac1-9 (4Y) signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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